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Compound of Interest

Compound Name: IWP-12

Cat. No.: B15541892 Get Quote

IWP-12 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the quality control, purity assessment, and

effective use of IWP-12, a potent inhibitor of the Wnt signaling pathway.

Frequently Asked Questions (FAQs)
Q1: What is IWP-12 and what is its primary mechanism of action?

IWP-12 is a small molecule inhibitor of Porcupine (PORCN), a membrane-bound O-

acyltransferase located in the endoplasmic reticulum.[1][2] PORCN mediates the palmitoylation

of Wnt ligands, a critical post-translational modification necessary for their secretion and

biological activity.[2][3] By inhibiting PORCN, IWP-12 prevents Wnt proteins from being

secreted, thereby blocking the activation of both canonical and non-canonical Wnt signaling

pathways upstream.[4] This leads to a halt in downstream events such as the phosphorylation

of the LRP6 co-receptor and the scaffolding protein Dishevelled (Dvl2), ultimately preventing

the accumulation of β-catenin.[2][3][5]

Q2: What are the key physical and chemical properties of IWP-12?

IWP-12 is a crystalline solid, typically appearing as a white to off-white powder.[6] Its key

properties are summarized in the table below.

Q3: How should IWP-12 be properly stored to ensure its stability?
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Proper storage is crucial for maintaining the stability and activity of IWP-12. As a powder, it is

stable for at least three years when stored at -20°C.[6] Once dissolved in a solvent such as

DMSO, stock solutions should be aliquoted to prevent repeated freeze-thaw cycles.[7] For

detailed storage conditions, refer to the table below.

Q4: How is the quality control and purity of IWP-12 typically assessed?

The purity of IWP-12 is most commonly determined by High-Performance Liquid

Chromatography (HPLC), with a typical specification of ≥98%.[8] In addition to purity, a

comprehensive quality control assessment includes structural confirmation by Nuclear

Magnetic Resonance (NMR) spectroscopy and molecular weight verification by Liquid

Chromatography-Mass Spectrometry (LC-MS).[9]

Q5: Are there any known off-target effects associated with IWP-12?

Yes. The primary off-target effect of IWP-12 is the inhibition of Casein Kinase 1 delta (CK1δ)

and epsilon (CK1ε).[4][7] IWP-2, a closely related analog, has been shown to be an ATP-

competitive inhibitor of these kinases.[10][11] Since CK1 isoforms are also involved in the Wnt

signaling pathway by participating in the β-catenin destruction complex, this off-target activity

should be considered when interpreting experimental results.[4]

Data Presentation
Table 1: Physical and Chemical Properties of IWP-12
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Property Value Reference(s)

Molecular Formula C₁₈H₁₈N₄O₂S₃ [1][6]

Molecular Weight 418.56 g/mol [6][12]

CAS Number 688353-45-9 [1][6]

Appearance White to off-white solid [6]

Purity (Typical) ≥98% (by HPLC) [1][8]

IC₅₀ (PORCN)
15 nM (cell-autonomous Wnt

signaling)
[1][6]

Solubility
DMSO: up to 25 mg/mL (with

sonication)
[1][6]

Table 2: Recommended Storage Conditions
Format

Storage
Temperature

Shelf Life Reference(s)

Powder -20°C 3 years [6]

In Solvent (e.g.,

DMSO)
-80°C 6 months [5][6]

-20°C 1 month [5][6][12]

Table 3: Example Lot-to-Lot Quality Control Data
This table provides an example of typical QC results for different lots of an IWP compound,

demonstrating the importance of verifying each new batch.[9]
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Lot ID Purity by HPLC (%)

Molecular Weight
by LC-MS
(Expected: 418.6
g/mol )

Structural
Confirmation by
NMR

Lot A 99.50% 418.5
Conforms to
structure

Lot B 98.85% 418.7 Conforms to structure

| Lot C | 96.20% (Contains 2.5% unknown impurity) | 418.6 (Primary) | Does not fully conform |

Mandatory Visualizations
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Caption: IWP-12 inhibits PORCN, preventing Wnt ligand palmitoylation and secretion.
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Start: Receive New Lot of IWP-12

Purity Assessment
by RP-HPLC

Purity ≥ 98%?

Molecular Weight Confirmation
by LC-MS

Correct MW?

Structural Confirmation
by NMR

Correct Structure?

 Yes

QC Failed:
Contact Supplier / Reject Lot

 No Yes

 No

QC Passed:
Release for Experimental Use

 Yes  No
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Experimental Issue Encountered

Precipitate in Media?

No Wnt Inhibition?

 No

Solution:
1. Ensure full dissolution in DMSO (warm/sonicate).

2. Add stock to pre-warmed media.
3. Check final DMSO concentration.

 Yes

High Cell Death?

 No

Solution:
1. Prepare fresh stock solution.

2. Perform dose-response curve.
3. Verify cell line responsiveness.

 Yes

Solution:
1. Lower final DMSO concentration (<0.5%).

2. Titrate IWP-12 to find non-toxic range.
3. Confirm if it's an on-target effect.

 Yes

Issue Resolved

 No

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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